Cas no 1341622-55-6 (3-acetamido-4-methylhexanoic acid)

• Product Name: 3-acetamido-4-methylhexanoic acid
• CAS No: 1341622-55-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6323115
• PubChem ID: 63650822
• Update Time: 2025-10-19

3-acetamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-4-methylhexanoic acid
• 1341622-55-6
• AKOS012961379
• EN300-1287994

• Inchi： 1S/C9H17NO3/c1-4-6(2)8(5-9(12)13)10-7(3)11/h6,8H,4-5H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： QMDMHQJKJKZPSZ-UHFFFAOYSA-N
• SMILES： OC(CC(C(C)CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-acetamido-4-methylhexanoic acid

Comprehensive Overview of 3-Acetamido-4-methylhexanoic Acid (CAS No. 1341622-55-6): Properties, Applications, and Research Insights

3-Acetamido-4-methylhexanoic acid (CAS 1341622-55-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This N-acetylated amino acid derivative combines a branched alkyl chain with a carboxyl group, making it a valuable intermediate in drug discovery and metabolic studies. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, given the presence of stereocenters in its molecular framework.

The compound's physicochemical properties include moderate water solubility (enhanced at physiological pH) and a molecular weight of 187.23 g/mol. Its structure-activity relationship has been explored in recent studies focusing on bioactive molecule design, especially for neurological targets. Current literature suggests potential applications in developing enzyme inhibitors due to its resemblance to natural amino acid metabolites. The acetamido group provides hydrogen-bonding capacity, while the methylhexanoic acid moiety contributes to lipophilicity—a balance sought after in blood-brain barrier penetration studies.

In synthetic chemistry, 1341622-55-6 serves as a precursor for peptidomimetics, with recent patents highlighting its incorporation into GPCR-targeting compounds. Analytical methods like HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are routinely employed for purity verification, with typical purity grades exceeding 95% for research applications. Stability studies indicate optimal storage at -20°C under inert atmosphere for long-term preservation.

The scientific community has shown growing interest in this compound through search trends analyzing keywords like "3-acetamido-4-methylhexanoic acid synthesis", "CAS 1341622-55-6 supplier", and "N-acetyl amino acid derivatives applications". These queries reflect demand from medicinal chemists exploring small molecule therapeutics and prodrug development. Notably, its structural similarity to gamma-aminobutyric acid (GABA) analogs has spurred investigations into neuromodulatory effects, though clinical applications remain preclinical.

From a green chemistry perspective, recent advancements have optimized the production of 3-acetamido-4-methylhexanoic acid using biocatalytic routes, reducing heavy metal catalysts traditionally used in N-acetylation reactions. This aligns with industry shifts toward sustainable pharmaceutical manufacturing—a hot topic in 2024 as regulatory pressures increase. Analytical challenges include chiral separation of enantiomers, addressed through advanced chiral stationary phase chromatography techniques.

Emerging research connects this compound to metabolomics studies, where it serves as a reference standard for detecting branched-chain amino acid derivatives in biological samples. Its mass spectrometry fragmentation patterns have been cataloged in major spectral libraries, facilitating identification in untargeted metabolomics workflows. These applications respond to the booming interest in precision medicine and biomarker discovery—fields generating substantial search volume in scientific databases.

Quality control protocols for CAS 1341622-55-6 typically involve residual solvent analysis by GC, heavy metal screening, and chiral purity determination. Suppliers increasingly provide certificates of analysis with detailed spectroscopic data, addressing researcher demands for transparency in chemical sourcing. The compound's stability under various pH conditions (2-9) makes it suitable for formulation studies, though its crystalline form properties remain under investigation for pharmaceutical crystallization optimization.

In conclusion, 3-acetamido-4-methylhexanoic acid represents a versatile scaffold bridging medicinal chemistry and biochemical research. Its evolving applications reflect broader trends in structure-based drug design and metabolic pathway analysis. As synthetic methodologies advance and biological characterization deepens, this compound will likely see expanded utilization in both academic and industrial settings, particularly in central nervous system drug development pipelines.